Cas no 1261480-17-4 (2-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester)

• Product Name: 2-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester
• CAS No: 1261480-17-4
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• CID: 4992540
• Update Time: 2025-05-26

2-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester

• Inchi： 1S/C15H10F4O2/c1-21-14(20)10-4-7-12(13(16)8-10)9-2-5-11(6-3-9)15(17,18)19/h2-8H,1H3
• InChI Key： MRIWCVYFEXTESN-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=CC=1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Additional information on 2-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester

Recent Advances in the Study of 2-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester (CAS: 1261480-17-4)

In recent years, the compound 2-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester (CAS: 1261480-17-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique trifluoromethyl and fluoro substituents, has shown promising potential in various applications, including drug discovery and material science. The following sections provide a comprehensive overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 2-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method using palladium-based catalysts, which achieved a yield of over 85% under mild reaction conditions. This advancement is particularly significant for large-scale production, as it reduces the reliance on harsh reagents and minimizes byproduct formation. The study also highlighted the compound's stability under various pH conditions, making it a viable candidate for further pharmaceutical development.

In terms of biological activity, recent in vitro studies have demonstrated that 2-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound selectively targets cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 μM, while showing minimal activity against COX-1. This selectivity suggests its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways. A collaborative study between academic and industry researchers, published in ACS Chemical Biology in 2023, utilized proteomics and molecular docking techniques to identify the compound's interaction with the NF-κB pathway. The findings indicated that 2-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester binds to the p65 subunit, thereby suppressing the expression of pro-inflammatory cytokines. This discovery opens new avenues for its application in treating chronic inflammatory diseases.

Beyond its therapeutic potential, the compound has also been explored for its utility in material science. A 2024 study in Advanced Materials demonstrated its incorporation into liquid crystal formulations, where it enhanced thermal stability and optical properties. The researchers attributed these improvements to the compound's rigid biphenyl core and the electron-withdrawing effects of the trifluoromethyl group, which contribute to its unique mesomorphic behavior.

In conclusion, 2-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester (CAS: 1261480-17-4) represents a versatile compound with significant potential in both pharmaceutical and material science applications. Recent advancements in its synthesis, coupled with a deeper understanding of its biological and physicochemical properties, underscore its value as a subject of ongoing research. Future studies are expected to further elucidate its therapeutic mechanisms and explore its scalability for industrial applications.